Cas no 59107-99-2 (Dimethyl (2-methylbutyl)malonate)

• Product Name: Dimethyl (2-methylbutyl)malonate
• CAS No: 59107-99-2
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• MDL: MFCD08436117
• CID: 90017
• PubChem ID: 46779063
• Update Time: 2025-09-27

Dimethyl (2-methylbutyl)malonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl (2-methylbutyl)malonate
• dimethyl 2-(2-methylbutyl)propanedioate
• Dimethyl 2-[(2S)-2-methylbutyl]propanedioate
• Dimethyl(2-methylbutyl)malonate,97%
• 1,3-DIMETHYL 2-(2-METHYLBUTYL)PROPANEDIOATE
• Dimethyl (2-methylbutyl)propanedioate
• (2-Methylbutyl)malonic acid dimethyl ester
• AKOS025396823
• 59107-99-2
• DTXSID20675471
• G90255
• Dimethyl 2-(2-Methylbutyl)malonate

• MDL： MFCD08436117
• Inchi： 1S/C10H18O4/c1-5-7(2)6-8(9(11)13-3)10(12)14-4/h7-8H,5-6H2,1-4H3
• InChI Key： NYHSCTJAXMPYJG-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)CC(C)CC)=O

Computed Properties

• Exact Mass: 202.12100
• Monoisotopic Mass: 202.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.004
• Boiling Point: 222.6°C at 760 mmHg
• Flash Point: 96.3°C
• Refractive Index: 1.428
• PSA: 52.60000
• LogP: 1.38480